Cas no 17685-04-0 (Ethyl b-D-Glucuronide)

Ethyl b-D-Glucuronide Properties

Names and Identifiers

• Ethyl β-D-Glucuronide
• ethyl glucuronide
• Ethyl-ß-D-6-glucuronide
• Ethyl-β-D-glucuronide
• Ethyl -D-glucuronide
• ETHYL B-D-GLUCURONIDE
• Ethyl--D-6-glucuronide
• Ethyl beta-D-Glucuronide
• Ethyl-β-D-glucopyranosiduronsaeure
• b-D-Glucopyranosiduronic acid, ethyl-
• 6-Ethoxy-3,4,5-trihydroxy-tetrahydro-pyran-2-carboxylicAcid
• BCP28819
• (2S,3S,4S,5R)-6-Ethoxy-3,4,5-Trihydroxy-Tetrahydropyran-2-Carboxylic Acid
• CS-0059550
• Ethyl-Beta-D-glucuronide, 1mg/ml in Methanol
• 6-Ethoxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid
• Ethyl-beta-D-glucuronide, 100 mug/mL in methanol, ampule of 1 mL, certified reference material
• 6KG78CD48M
• ETHYL .BETA.-D-GLUCURONIDE
• ETHYL .BETA.-D-GLUCOSIDURONIC ACID
• beta-D-Ethyl glucuronide
• Ethylbeta-D-Glucuronide
• Ethyl-beta-D-glucuronide, 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material
• (2S,3S,4S,5R,6R)-6-ethoxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• AS-11182
• MFCD09037574
• SCHEMBL2760416
• BA2829
• DTXSID00904317
• beta-D-Glucopyranosiduronic acid, ethyl
• AKOS037643243
• PD126223
• Ethyl b-D-glucuronide
• Ethyl beta-D-glucopyranosiduronate
• 17685-04-0
• G13541
• CHEBI:87248
• Ethyl b-D-Glucuronide (1.0 mg/mL in Methanol)
• ethyl beta-D-glucopyranosiduronic acid
• .beta.-D-Glucopyranosiduronic acid, ethyl
• ETHYL .BETA.-D-GLUCOPYRANOSIDURONIC ACID
• Ethyl-beta-D-glucuronide, 10 mg/mL in methanol: water (1:1), certified reference material, ampule of 1 mL
• Ethyl glucuronide
• BA-2829
• GLUCOPYRANOSIDURONIC ACID, ETHYL, .BETA.-D-
• Ethyl ?-D-Glucuronide
• D-Ethyl glucuronide
• Ethyl-beta-glucuronide
• HY-113093
• NS00009990
• (2S,3S,4S,5R,6R)-6-ethoxy-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• Q59660636
• ethyl-beta-d-glucuronide
• Ethyl beta -D-Glucuronide
• ethylglucuronide
• +Expand

• MDL： MFCD09037574
• InChIKey： IWJBVMJWSPZNJH-UOCDHTSMSA-N
• Inchi： 1S/C8H14O7/c1-2-14-8-5(11)3(9)4(10)6(15-8)7(12)13/h3-6,8-11H,2H2,1H3,(H,12,13)/t3-,4-,5+,6?,8+/m0/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])(C1([H])C(=O)O[H])O[H])O[H])O[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.07400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.07395278g/mol
• Heavy Atom Count: 15
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 116

Experimental Properties

• LogP: -2.08490
• PSA: 116.45000
• Refractive Index: 1.554
• Boiling Point: 460.0±45.0 °C at 760 mmHg
• Melting Point: 160-161°C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 10 mg/mL in methanol: water (1:1)
• Color/Form: Gray white solid
• Density: 1.5±0.1 g/cm3